Cas no 874204-47-4 (2-(7-oxabicyclo[2.2.1]heptan-1-yl)propanoic acid)

• Product Name: 2-(7-oxabicyclo[2.2.1]heptan-1-yl)propanoic acid
• CAS No: 874204-47-4
• MF: C₉H₁₄O₃
• CID: 1891246
• Update Time: 2025-07-17

2-(7-oxabicyclo[2.2.1]heptan-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-1-acetic acid, a-methyl-
• 7-Oxabicyclo[2.2.1]heptane-1-acetic acid, α-methyl-
• 2-(7-oxabicyclo[2.2.1]heptan-1-yl)propanoic acid

Additional information on 2-(7-oxabicyclo[2.2.1]heptan-1-yl)propanoic acid

Introduction to 2-(7-oxabicyclo[2.2.1]heptan-1-yl)propanoic acid (CAS No. 874204-47-4)

2-(7-oxabicyclo[2.2.1]heptan-1-yl)propanoic acid (CAS No. 874204-47-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as oxabicycloheptane propanoic acid, is characterized by its distinctive bicyclic structure and carboxylic acid functional group, which contribute to its diverse chemical properties and potential applications.

The molecular structure of 2-(7-oxabicyclo[2.2.1]heptan-1-yl)propanoic acid consists of a seven-membered ring containing an oxygen atom, which is fused to a three-membered ring, forming a bicyclic system. The presence of the carboxylic acid group at the propyl side chain adds reactivity and functionality to the molecule, making it an attractive candidate for various chemical transformations and biological studies.

In recent years, significant research has been conducted to explore the potential applications of 2-(7-oxabicyclo[2.2.1]heptan-1-yl)propanoic acid. One of the key areas of interest is its use as a building block in the synthesis of complex organic molecules and pharmaceuticals. The unique bicyclic structure provides a rigid framework that can be modified through various chemical reactions, such as esterification, amidation, and halogenation, to create a wide range of derivatives with tailored properties.

Another important application of 2-(7-oxabicyclo[2.2.1]heptan-1-yl)propanoic acid is in the development of novel drugs and therapeutic agents. The rigid bicyclic core can mimic the binding interactions of natural ligands with biological targets, making it a valuable scaffold for drug design. For instance, studies have shown that derivatives of this compound exhibit promising activity against various enzymes and receptors involved in disease pathways.

In the context of medicinal chemistry, 2-(7-oxabicyclo[2.2.1]heptan-1-yl)propanoic acid has been investigated for its potential as a lead compound in the treatment of neurological disorders, cancer, and inflammatory diseases. Its ability to modulate specific protein-protein interactions and enzyme activities makes it a promising candidate for further optimization and clinical development.

Beyond its medicinal applications, 2-(7-oxabicyclo[2.2.1]heptan-1-yl)propanoic acid has also found use in materials science and polymer chemistry. The rigid bicyclic structure can be incorporated into polymers to enhance their mechanical properties, thermal stability, and chemical resistance. This makes it an attractive monomer for the synthesis of advanced materials with specific performance requirements.

The synthesis of 2-(7-oxabicyclo[2.2.1]heptan-1-yl)propanoic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the ring-closing metathesis (RCM) reaction followed by hydrolysis to introduce the carboxylic acid group. This method provides high yields and excellent stereoselectivity, making it suitable for large-scale production.

In conclusion, 2-(7-oxabicyclo[2.2.1]heptan-1-yl)propanoic acid (CAS No. 874204-47-4) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and chemical properties make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new possibilities for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow even further.